methyl 8-oxo-6-(phenoxymethyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine-1-carboxylate

• IUPAC Name: methyl 8-oxo-6-(phenoxymethyl)-5,6-dihydroimidazo[5,1-c][1,4]oxazine-1-carboxylate
• InChI: InChI=1S/C15H14N2O5/c1-20-14(18)12-13-15(19)22-11(7-17(13)9-16-12)8-21-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3
• InChI Key: AODRHYSWYCWWDS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=O)OC(CN2C=N1)COC3=CC=CC=C3
• Molecular Formula: C15H14N2O5
• Molecular Weight: 302.28 g/mol

Description

“Methyl 8-oxo-6-(phenoxymethyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine-1-carboxylate” is a complex organic compound. It contains several functional groups, including a carboxylate ester (from the “methyl … carboxylate” part of the name), an imidazo[5,1-c][1,4]oxazine ring (a type of heterocyclic ring containing nitrogen and oxygen atoms), and a phenoxymethyl group (a phenyl ring attached to the rest of the molecule via an oxygen atom).

Molecular Structure Analysis

The molecular formula of this compound is C15H14N2O5. It has a molar mass of approximately 302.282 Da. The presence of the heterocyclic ring, the ester group, and the phenoxymethyl group would contribute to the overall polarity and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The ester could undergo hydrolysis, transesterification, or other reactions typical for carboxylate esters. The heterocyclic ring might participate in electrophilic substitution reactions or ring-opening reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and functional groups. For example, it’s likely to be a solid at room temperature, given its molecular weight. The presence of polar functional groups suggests that it would have some degree of solubility in polar solvents.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “methyl 8-oxo-6-(phenoxymethyl)-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylate,” also known as “methyl 8-oxo-6-(phenoxymethyl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazine-1-carboxylate” or “ChemDiv2_000822”:

Antimicrobial Research

This compound has shown potential as an antimicrobial agent. Its unique structure allows it to interact with bacterial enzymes and proteins, potentially inhibiting their function and leading to bacterial cell death. .

Anticancer Applications

Research has indicated that ChemDiv2_000822 may have anticancer properties. Its ability to interfere with DNA replication and repair mechanisms in cancer cells can lead to apoptosis (programmed cell death). .

Neuroprotective Agents

Studies suggest that this compound could be used in neuroprotection. Its antioxidant properties help in reducing oxidative stress, which is a significant factor in neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Anti-inflammatory Research

ChemDiv2_000822 has been explored for its anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response. .

Antiviral Applications

The compound has shown promise in antiviral research. .

Drug Development and Screening

Finally, ChemDiv2_000822 is utilized in drug development and high-throughput screening. Its diverse biological activities make it a valuable compound in screening libraries for identifying new drug candidates across various therapeutic areas.

These applications highlight the versatility and potential of methyl 8-oxo-6-(phenoxymethyl)-5H,6H,8H-imidazo[4,3-c][1,4]oxazine-1-carboxylate in scientific research.

Sigma-AldrichRSC PublishingRSC PublishingBenchchemAK Scientific

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific safety data, it’s generally advisable to avoid inhalation, ingestion, or skin contact, and to use it only in a well-ventilated area or under a fume hood.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. If it shows promising biological activity, it could be further developed as a pharmaceutical compound. Alternatively, if it has interesting chemical reactivity, it could be used as a building block in synthetic chemistry.